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Introduction: The Significance of Hydantoin
Scaffolds and In Silico Screening
The hydantoin ring, a five-membered imidazolidine-2,4-dione heterocycle, is recognized in

medicinal chemistry as a "privileged scaffold".[1][2] This is due to its versatile structure,

featuring multiple sites for substitution, hydrogen bond donors, and acceptors, which allows for

the generation of diverse chemical libraries.[2] The clinical relevance of this scaffold is firmly

established by its presence in numerous approved drugs, including the anticonvulsant

Phenytoin, the antibacterial Nitrofurantoin, and the anti-cancer agent Enzalutamide.[1][3]

Hydantoin derivatives have demonstrated a broad spectrum of pharmacological activities,

targeting conditions such as epilepsy, cancer, microbial infections, and metabolic diseases.[2]

[4][5]

Given the vast potential of hydantoin libraries, computational methods like molecular docking

are indispensable for accelerating drug discovery.[6] Molecular docking predicts the preferred
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orientation and binding affinity of a small molecule (ligand) within the active site of a target

protein (receptor).[7][8] This in silico technique allows researchers to rapidly screen thousands

of compounds, prioritize promising candidates for synthesis and biological testing, and gain

insights into the molecular basis of their activity. By significantly reducing the time and cost

associated with traditional high-throughput screening, molecular docking has become a

cornerstone of modern structure-based drug design.[6][7]

This guide provides a comprehensive, field-proven protocol for conducting molecular docking

studies of hydantoin derivatives, emphasizing the rationale behind each step to ensure

scientifically rigorous and reproducible results.

Phase 1: Pre-Docking Preparation - The Foundation
of Accuracy
The quality of a docking study is fundamentally dependent on the meticulous preparation of

both the target protein and the hydantoin ligands.[9] Errors or oversights in this phase will

inevitably lead to unreliable results.

Target Protein Selection and Retrieval
Causality: The first critical step is to identify a relevant biological target. For hydantoin

derivatives, this could be a protein implicated in a specific disease pathway, such as voltage-

gated sodium channels for epilepsy, the androgen receptor for prostate cancer, or the glycine

binding site of the NMDA receptor.[10][11] The selection of a high-quality, experimentally

determined 3D structure is paramount for the accuracy of the docking simulation.[9]

Protocol:

Identify the Target: Based on literature review or experimental data, select the protein of

interest.

Retrieve the Structure: Download the protein structure from a public repository, primarily the

Worldwide Protein Data Bank (wwPDB).[9]

Best Practice: Whenever possible, choose a high-resolution crystal structure (<2.5 Å) that

is co-crystallized with a known inhibitor or native ligand. This provides a validated binding

pocket for the subsequent docking validation step.[9][12]
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Target Protein Preparation
Causality: Raw PDB files are not immediately ready for docking. They often contain non-

essential molecules (e.g., water, ions, co-factors) and may lack hydrogen atoms, which are

crucial for defining the electrostatic and hydrogen-bonding environment of the active site.[13]

[14][15] Preparing the protein structure corrects these issues, creating a chemically accurate

representation for the simulation.

Protocol (Using UCSF Chimera as an example):

Load PDB File: Open the downloaded protein structure in UCSF Chimera.[16]

Clean the Structure:

Remove solvent (water) molecules, as they are often not critical for initial docking and can

create unnecessary complexity.[13]

Delete any co-factors, ions, or ligands not relevant to the binding site of interest. Retain

the co-crystallized ligand for initial validation.

Inspect for and resolve any structural defects like incomplete amino acid side chains.[9]

[16]

Add Hydrogens: Use the software's tools to add hydrogen atoms to the protein, as they are

typically absent in X-ray crystal structures. This is critical for correct charge and interaction

calculations.[15]

Assign Partial Charges: Assign atomic partial charges using a standard force field (e.g.,

AMBER). This models the electrostatic potential of the protein.[16]

Save the Prepared Protein: Save the cleaned, hydrogen-added, and charged protein

structure in a format required by the docking software (e.g., PDBQT for AutoDock Vina).[17]

Ligand (Hydantoin Derivative) Preparation
Causality: The ligand's 3D conformation, protonation state, and rotatable bonds must be

correctly defined. Energy minimization is performed to obtain a low-energy, stable conformation

of the molecule. Defining rotatable bonds allows the docking algorithm to flexibly explore
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different conformations of the ligand within the binding site, which is essential for finding the

optimal binding pose.[15]

Protocol (Using AutoDock Tools as an example):

Obtain Ligand Structure: Sketch the hydantoin derivative in a chemical drawing program

(e.g., ChemDraw) and save it as a 3D format (e.g., MOL2 or PDB), or download it from a

database like PubChem.

Load Ligand: Open the ligand file in a preparation tool like AutoDock Tools.[8]

Add Hydrogens and Assign Charges: Similar to the protein, add polar hydrogens and

compute partial charges (e.g., Gasteiger charges).

Define Torsion Tree: Detect and define the rotatable bonds within the molecule. This

determines the ligand's conformational flexibility during the docking process.

Save the Prepared Ligand: Save the final ligand structure in the PDBQT format.[17]

Workflow for Pre-Docking Preparation
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Caption: Workflow diagram for protein and ligand preparation.

Phase 2: Molecular Docking Simulation
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With properly prepared molecules, the docking simulation can be configured and executed.

While numerous software packages exist, this protocol will focus on AutoDock Vina, a widely

cited and effective open-source tool.[6][18]

Defining the Search Space (Grid Box)
Causality: The docking algorithm must be told where to search for a binding site. This is done

by defining a 3D grid, or "search space," that encompasses the entire active site. A well-defined

grid focuses the computational effort on the region of interest, increasing both speed and

accuracy.[9][15]

Protocol:

Identify the Binding Site: If a co-crystallized ligand is present, the binding site is easily

identified as the space it occupies. If not, binding site prediction tools or literature data can

be used.[9]

Set Grid Box Parameters: In your docking software (e.g., AutoDock Tools, PyRx), define the

center and dimensions (x, y, z) of the grid box. Ensure the box is large enough to allow the

ligand to move and rotate freely within the entire binding pocket.[8]

Running the Docking Simulation
Causality: The docking program systematically explores thousands of possible conformations

and orientations of the ligand within the defined search space. It uses a scoring function to

evaluate the "fitness" of each pose, estimating the binding affinity.[7] The goal is to find the

pose with the most favorable (i.e., lowest) binding energy.

Protocol (Using AutoDock Vina command line):

Prepare Configuration File: Create a text file (e.g., conf.txt) that specifies the paths to the

prepared protein and ligand files, and the coordinates and dimensions of the grid box.

Execute Vina: Run the docking simulation from the command line using the following syntax:

vina --config conf.txt --receptor protein.pdbqt --ligand ligand.pdbqt --out output.pdbqt --log

log.txt
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Output: The program will generate an output file (output.pdbqt) containing the predicted

binding poses (typically 9 by default), ranked by their calculated binding affinity scores, and a

log file with the scores for each pose.[19]

Phase 3: Post-Docking Analysis & Validation
Obtaining a docking score is not the end of the process. The results must be validated and

carefully analyzed to draw meaningful conclusions.[20]

Protocol Validation via Redocking
Causality: Before docking novel compounds, the trustworthiness of the protocol must be

established.[12] This is achieved by "redocking"—extracting the co-crystallized (native) ligand

from the PDB structure and docking it back into the same binding site. A successful protocol

should be able to reproduce the experimentally observed binding pose.[21]

Protocol:

Prepare Native Ligand: Prepare the co-crystallized ligand using the same procedure as for

the other ligands.

Dock the Native Ligand: Run the docking simulation using the identical protein structure and

grid box parameters.

Calculate RMSD: Superimpose the top-ranked docked pose of the native ligand onto its

original crystallographic pose. Calculate the Root Mean Square Deviation (RMSD) between

the heavy atoms of the two poses.

Assess Validity: An RMSD value of ≤ 2.0 Å is generally considered an indicator of a reliable

and accurate docking protocol, validating its ability to reproduce a known binding mode.[12]

[20][22]

Analysis of Docking Results
Causality: A comprehensive analysis involves more than just the primary docking score. It

requires a combination of quantitative assessment and visual inspection to understand the

nature of the predicted interactions.[20][23]
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Protocol:

Evaluate Binding Affinity (Docking Score): The docking score, typically expressed in

kcal/mol, estimates the free energy of binding (ΔG). A more negative value indicates a

stronger predicted binding affinity.[20] This score is the primary metric for ranking different

hydantoin derivatives.[24][25]

Visual Inspection of Binding Poses: Use molecular visualization software (e.g., PyMOL,

Discovery Studio) to analyze the top-ranked poses for each ligand.[20]

Assess how well the ligand fits within the binding pocket.

Look for steric clashes or unfavorable contacts.

Identify Key Molecular Interactions: This is the most critical part of the analysis. Identify and

map the specific non-covalent interactions between the hydantoin derivative and the

protein's active site residues.[20][23] Key interactions include:

Hydrogen Bonds: Crucial for specificity and affinity.

Hydrophobic Interactions: Often a major driver of binding.

π-π Stacking: Interactions between aromatic rings.

Ionic Interactions (Salt Bridges): Strong electrostatic interactions.

Compare with Controls: Compare the binding scores and interaction patterns of your novel

hydantoin derivatives with a known inhibitor or the native ligand. This provides a crucial

benchmark for evaluating their potential.[23]

Decision-Making Flowchart for Result Analysis

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 15 Tech Support

https://www.researchgate.net/post/How_to_interprete_and_analyze_molecular_docking_results
https://www.iaanalysis.com/molecular-docking-result-analysis-accuracy.html
https://m.youtube.com/watch?v=cAwfzuknkFg
https://www.researchgate.net/post/How_to_interprete_and_analyze_molecular_docking_results
https://www.researchgate.net/post/How_to_interprete_and_analyze_molecular_docking_results
https://mattermodeling.stackexchange.com/questions/871/how-i-can-analyze-and-present-docking-results
https://mattermodeling.stackexchange.com/questions/871/how-i-can-analyze-and-present-docking-results
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214888?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Docking Output
(Ranked Poses)

Is this a
Validation Run
(Redocking)?

Calculate RMSD
vs. Crystal Pose

Yes

Analyze Top Pose:
Binding Affinity (Score)

NoRMSD ≤ 2.0 Å?

Protocol Validated

Yes

Protocol Invalid
(Adjust Parameters)

No

Visual Inspection:
Good Fit? No Clashes?

Map Key Interactions
(H-Bonds, Hydrophobic, etc.)

Compare Score/Interactions
 to Known Inhibitor

Prioritize as
Lead Candidate

Click to download full resolution via product page

Caption: Flowchart for the validation and analysis of docking results.
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Data Presentation
Summarizing the key results in a clear, tabular format is essential for comparison and reporting.

Table 1: Example Docking Results for Hydantoin Derivatives Against Target X

Ligand ID Structure
Binding
Affinity
(kcal/mol)

RMSD (Å)
Key
Interacting
Residues

Native Ligand (Reference) -9.8 1.15
Tyr102, Ser150,

Phe250

HD-001 (Image/Scaffold) -10.2 N/A
Tyr102, Arg154,

Phe250

HD-002 (Image/Scaffold) -8.5 N/A Ser150, Phe250

HD-003 (Image/Scaffold) -9.9 N/A
Tyr102, Ser150,

Phe250

Note: The RMSD value is only applicable to the redocking of the native ligand. Lower binding

affinity scores indicate stronger predicted binding.

Conclusion
Molecular docking is a powerful computational tool that, when applied with rigor, can

significantly advance the exploration of hydantoin derivatives in drug discovery. A successful

study is not merely the product of running software but is built upon a foundation of careful

target selection, meticulous molecular preparation, and thorough, validated analysis. By

understanding the causality behind each step—from cleaning a PDB file to interpreting

interaction diagrams—researchers can generate reliable, reproducible, and insightful data to

guide the rational design of the next generation of hydantoin-based therapeutics.

References
ResearchGate. (2024). How to interprete and analyze molecular docking results?

ResearchGate. Retrieved from [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 15 Tech Support

https://www.researchgate.net/post/How_to_interprete_and_analyze_molecular_docking_results
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214888?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Labinsights. (2023). Docking Software for Drug Development. Retrieved from [Link]

PLOS Computational Biology. (2025). Ten quick tips to perform meaningful and reproducible

molecular docking calculations. Retrieved from [Link]

ResearchGate. (2024). (PDF) Validation of Docking Methodology (Redocking).

ResearchGate. Retrieved from [Link]

Matter Modeling Stack Exchange. (2020). How I can analyze and present docking results?

Retrieved from [Link]

YouTube. (2025). PyRx Tutorial - Prepare Proteins & Ligands for Docking. Retrieved from

[Link]

CD ComputaBio. (n.d.). Analysis and Mapping of Molecular Docking Results. Retrieved from

[Link]

University of Edinburgh. (n.d.). 6. Preparing the protein and ligand for docking. Retrieved

from [Link]

YouTube. (2025). HOW TO ANALYZE AND VISUALIZE MOLECULAR DOCKING RESULTS:

Using MVD and Discovery Studio. Retrieved from [Link]

ResearchGate. (2022). How to validate the molecular docking results? ResearchGate.

Retrieved from [Link]

PubMed. (2019). Recent applications of hydantoin and thiohydantoin in medicinal chemistry.

Retrieved from [Link]

Pars Silico. (n.d.). A Comprehensive Review on the Top 10 Molecular Docking Softwares.

Retrieved from [Link]

National Institutes of Health (NIH). (n.d.). Validation of Molecular Docking Programs for

Virtual Screening against Dihydropteroate Synthase. Retrieved from [Link]

ACS Publications. (n.d.). Validation Studies of the Site-Directed Docking Program LibDock.

Retrieved from [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 15 Tech Support

https://www.labinsights.nl/article/cd-computabio/docking-software-for-drug-development.html
https://journals.plos.org/ploscompbiol/article?id=10.1371/journal.pcbi.1010034
https://www.researchgate.net/publication/384209568_Validation_of_Docking_Methodology_Redocking
https://mattermodeling.stackexchange.com/questions/275/how-i-can-analyze-and-present-docking-results
https://www.youtube.com/watch?v=g3wzP25gYc0
https://www.computabio.com/analysis-and-mapping-of-molecular-docking-results.html
https://www.wiki.ed.ac.uk/display/VIB/6.+Preparing+the+protein+and+ligand+for+docking
https://www.youtube.com/watch?v=DABx7s0a4gI
https://www.researchgate.net/post/How_to_validate_the_molecular_docking_results
https://pubmed.ncbi.nlm.nih.gov/30622025/
https://parssilico.com/a-comprehensive-review-on-the-top-10-molecular-docking-softwares/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4052843/
https://pubs.acs.org/doi/10.1021/ci049823a
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214888?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ResearchGate. (n.d.). Proteins and ligand preparation for docking. ResearchGate. Retrieved

from [Link]

Center for Computational Structural Biology. (2024). DOCKING. Retrieved from [Link]

Royal Society of Chemistry. (n.d.). Validation of a computational docking methodology to

identify the non-covalent binding site of ligands to DNA. Retrieved from [Link]

University of Cambridge. (n.d.). Session 4: Introduction to in silico docking. Retrieved from

[Link]

Journal of Drug Delivery and Therapeutics. (2023). A Review on the Some Biological

Activities of the Hydantoin Derivatives. Retrieved from [Link]

NISCAIR Online Periodicals Repository. (n.d.). Structure based virtual screening, molecular

docking studies and modification of hydantoin nucleus analogues as anticonvulsants.

Retrieved from [Link]

Wikipedia. (n.d.). Hydantoin. Retrieved from [Link]

NISCAIR Online Periodicals Repository. (n.d.). A combined study of quantum chemical

calculation and molecular docking of some hydantoin and thiohydantoin related compounds.

Retrieved from [Link]

Journal of Drug Delivery and Therapeutics. (2023). View of A Review on the Some Biological

Activities of the Hydantoin Derivatives. Retrieved from [Link]

Progress in Chemical and Biochemical Research. (2020). Study of Some Hyndantion

Derivatives as Anticonvulsant Agents. Retrieved from [Link]

ChemCopilot. (2025). Molecular Docking Tutorial: A Step-by-Step Guide for Beginners.

Retrieved from [Link]

PubMed. (n.d.). Hydantoin-substituted 4,6-dichloroindole-2-carboxylic acids as ligands with

high affinity for the glycine binding site of the NMDA receptor. Retrieved from [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 15 Tech Support

https://www.researchgate.net/figure/Proteins-and-ligand-preparation-for-docking-a-Structure-of-a-model-protein-before-and_fig2_334544771
https://ccsb.scripps.edu/docking/
https://pubs.rsc.org/en/content/articlelanding/2012/mb/c2mb25042a
https://www.mrc-cu.cam.ac.uk/bioinformatics-for-biologist/session-4-introduction-silico-docking
https://jddtonline.info/index.php/jddt/article/view/5090
http://nopr.niscair.res.in/handle/123456789/29281
https://en.wikipedia.org/wiki/Hydantoin
http://nopr.niscpr.res.in/handle/123456789/60782
https://jddtonline.info/index.php/jddt/article/view/5090/4348
https://www.pcbiochemres.com/article_108591.html
https://chemcopilot.com/blogs/tutorials/molecular-docking-tutorial-a-step-by-step-guide-for-beginners
https://pubmed.ncbi.nlm.nih.gov/15509171/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214888?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preprints.org. (2025). Molecular docking study of Hydantoin derivatives as anti-epileptic.

Retrieved from [Link]

ETFLIN. (n.d.). A Beginner's Guide to Molecular Docking. Retrieved from [Link]

ACS Publications. (n.d.). Hydantoin-Substituted 4,6-Dichloroindole-2-carboxylic Acids as

Ligands with High Affinity for the Glycine Binding Site of the NMDA Receptor. Retrieved from

[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Recent applications of hydantoin in medicinal chemistry_Chemicalbook
[chemicalbook.com]

2. Recent applications of hydantoin and thiohydantoin in medicinal chemistry - PubMed
[pubmed.ncbi.nlm.nih.gov]

3. Hydantoin - Wikipedia [en.wikipedia.org]

4. jddtonline.info [jddtonline.info]

5. jddtonline.info [jddtonline.info]

6. Molecular Docking Software and Tools - Creative Proteomics [iaanalysis.com]

7. labinsights.nl [labinsights.nl]

8. Molecular Docking Tutorial: A Step-by-Step Guide for Beginners — ChemCopilot: PLM +
AI for Chemical Industry [chemcopilot.com]

9. Ten quick tips to perform meaningful and reproducible molecular docking calculations -
PMC [pmc.ncbi.nlm.nih.gov]

10. Hydantoin-substituted 4,6-dichloroindole-2-carboxylic acids as ligands with high affinity
for the glycine binding site of the NMDA receptor - PubMed [pubmed.ncbi.nlm.nih.gov]

11. pubs.acs.org [pubs.acs.org]

12. researchgate.net [researchgate.net]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 15 Tech Support

https://www.preprints.org/manuscript/202411.1017/v1
https://etflin.com/news/1
https://pubs.acs.org/doi/10.1021/jm049688v
https://www.benchchem.com/product/b1214888?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemicalbook.com/article/recent-applications-of-hydantoin-in-medicinal-chemistry.htm
https://www.chemicalbook.com/article/recent-applications-of-hydantoin-in-medicinal-chemistry.htm
https://pubmed.ncbi.nlm.nih.gov/30622025/
https://pubmed.ncbi.nlm.nih.gov/30622025/
https://en.wikipedia.org/wiki/Hydantoin
https://jddtonline.info/index.php/jddt/article/view/5904
https://jddtonline.info/index.php/jddt/article/view/5904/5195
https://www.iaanalysis.com/molecular-docking-software-tools.html
https://labinsights.nl/en/article/docking-software-for-drug-development
https://www.chemcopilot.com/blog/molecular-docking
https://www.chemcopilot.com/blog/molecular-docking
https://pmc.ncbi.nlm.nih.gov/articles/PMC12064015/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12064015/
https://pubmed.ncbi.nlm.nih.gov/12502360/
https://pubmed.ncbi.nlm.nih.gov/12502360/
https://pubs.acs.org/doi/abs/10.1021/jm020955n
https://www.researchgate.net/publication/384293232_Validation_of_Docking_Methodology_Redocking
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214888?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


13. 6. Preparing the protein and ligand for docking — ScotCHEM protein-ligand docking
course documentation [arts.st-andrews.ac.uk]

14. researchgate.net [researchgate.net]

15. Introduction to in silico docking [sbcb.bioch.ox.ac.uk]

16. Tutorial: Prepping Molecules [dock.compbio.ucsf.edu]

17. m.youtube.com [m.youtube.com]

18. DOCKING – Center for Computational Structural Biology [ccsb.scripps.edu]

19. etflin.com [etflin.com]

20. researchgate.net [researchgate.net]

21. researchgate.net [researchgate.net]

22. Validation of Molecular Docking Programs for Virtual Screening against Dihydropteroate
Synthase - PMC [pmc.ncbi.nlm.nih.gov]

23. mattermodeling.stackexchange.com [mattermodeling.stackexchange.com]

24. Molecular Docking Results Analysis and Accuracy Improvement - Creative Proteomics
[iaanalysis.com]

25. m.youtube.com [m.youtube.com]

To cite this document: BenchChem. [Application Notes & Protocols: Molecular Docking
Studies of Hydantoin Derivatives with Target Proteins]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1214888/docs#application-notes-
protocols-molecular-docking-studies-of-hydantoin-derivatives-with-target-proteins]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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